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Abstract
This technical guide provides a comprehensive overview of Tris(methylamino)borane (CAS

Number: 7397-44-6), a chemical compound primarily utilized in the field of materials science as

a precursor for the synthesis of boron nitride (BN) materials. While the initial query

encompassed potential applications in drug development, the available scientific literature

predominantly focuses on its role in the fabrication of advanced ceramics. This document

consolidates the known chemical and physical properties, outlines the experimental protocol for

its conversion to boron nitride, and presents a visual representation of this process. Due to the

limited publicly available data on this specific compound, some sections will address the

existing information gaps.

Chemical Identification and Properties
Tris(methylamino)borane is an aminoborane compound with the chemical formula

B(NHCH₃)₃. It is structurally distinct from its more commonly referenced analogue,

Tris(dimethylamino)borane.

Table 1: Chemical Identifiers for Tris(methylamino)borane
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Identifier Value

CAS Number 7397-44-6[1][2]

Chemical Name N-[bis(methylamino)boranyl]methanamine[2]

Molecular Formula C₃H₁₂BN₃

Molecular Weight 100.95 g/mol

A comprehensive dataset of the physical and chemical properties of Tris(methylamino)borane
is not readily available in the public domain. For reference, the properties of the closely related

compound, Tris(dimethylamino)borane (CAS: 4375-83-1), are provided in the table below. It is

crucial to note that these values are not for Tris(methylamino)borane and should be used

with caution as estimations only.

Table 2: Physical and Chemical Properties of Tris(dimethylamino)borane (CAS: 4375-83-1) for

Reference

Property Value

Appearance Colorless liquid[3]

Melting Point -16 °C[3]

Boiling Point 147-148 °C[3]

Density 0.817 g/mL at 25 °C[3]

Flash Point -21 °C (closed cup)[3]

Solubility
Reacts with water and protic solvents. Soluble in

aprotic organic solvents.[4]

Synthesis and Applications
The primary and most well-documented application of Tris(methylamino)borane is as a

precursor for the synthesis of boron nitride (BN) fibers and coatings.[5] This process involves

the thermal decomposition (pyrolysis) of the aminoborane or its polymeric derivatives.
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Synthesis of Boron Nitride from
Tris(methylamino)borane
The conversion of Tris(methylamino)borane to boron nitride is a multi-step process that

typically involves polymerization, curing, and high-temperature pyrolysis. The resulting boron

nitride can be amorphous or, with further annealing at higher temperatures, can form

turbostratic boron nitride (t-BN).[6]

Experimental Protocols
Pyrolysis of Polymeric Tris(methylamino)borane for
Boron Nitride Fiber Synthesis
This protocol is a generalized representation based on literature descriptions of the conversion

of a polymeric form of Tris(methylamino)borane into boron nitride fibers.[5][6]

Objective: To thermally convert a polymeric precursor derived from Tris(methylamino)borane
into boron nitride fibers.

Materials:

Polymeric Tris(methylamino)borane (green fiber)

Ammonia (NH₃) gas

Synthetic air

High-temperature tube furnace

Procedure:

Curing: The polymeric green fiber is cured in a hot synthetic air atmosphere at 300°C. This

step is crucial for cross-linking the polymer chains and improving the ceramic yield.[5]

Pyrolysis in Ammonia: The cured fiber is then subjected to pyrolysis in a flowing ammonia

atmosphere. The temperature is ramped up through several stages, for example, with holds

at 400°C, 600°C, 800°C, and 1000°C.[5] The ammonia atmosphere aids in the removal of

carbon impurities.[6]
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High-Temperature Annealing (Optional): To achieve a higher degree of crystallinity

(turbostratic BN), the material can be further annealed at temperatures up to 1600°C in a

nitrogen atmosphere.[6]

Characterization: The resulting fibers can be analyzed using techniques such as TGA, FTIR,

Raman spectroscopy, XRD, XPS, and elemental analysis to study the structural and

compositional evolution from the polymer to the ceramic material.[6]

Process Visualization
The following diagram illustrates the workflow for the synthesis of boron nitride fibers from a

Tris(methylamino)borane-derived polymer.
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Polymerization Curing

(300°C in Air)

Pyrolysis
(400-1000°C in NH₃)
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Turbostratic BN
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Caption: Workflow for Boron Nitride Synthesis.
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Safety Information
A specific Safety Data Sheet (SDS) for Tris(methylamino)borane (CAS: 7397-44-6) is not

readily available in public databases. However, based on the data for the closely related and

more common Tris(dimethylamino)borane (CAS: 4375-83-1), the following hazards should be

anticipated. This information is for guidance only and a full risk assessment should be

conducted before handling.

Table 3: Hazard Information for Tris(dimethylamino)borane (CAS: 4375-83-1) for Reference

Hazard Class GHS Pictogram Hazard Statement

Flammable Liquids 🔥
H225: Highly flammable liquid

and vapor.[3]

Skin Corrosion/Irritation ❗ H315: Causes skin irritation.[3]

Serious Eye Damage/Irritation ❗
H319: Causes serious eye

irritation.[3]

Specific Target Organ Toxicity ❗
H335: May cause respiratory

irritation.[3]

Handling Precautions (Recommended based on Tris(dimethylamino)borane):

Handle in a well-ventilated area or under a fume hood.

Keep away from heat, sparks, and open flames.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Avoid breathing vapors.

The compound is likely to be air and moisture sensitive.

Relevance to Drug Development
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Currently, there is no published research that suggests a direct application of

Tris(methylamino)borane in drug development or its involvement in any biological signaling

pathways. The focus of its research and application lies squarely in the domain of materials

science.

Conclusion
Tris(methylamino)borane is a valuable precursor in the field of materials science for the

production of boron nitride fibers and coatings. While there is a clear workflow for its conversion

to BN, there is a notable lack of comprehensive data on its fundamental physical and chemical

properties, as well as its synthesis. For researchers in materials science, this compound

presents opportunities for further characterization and process optimization. For professionals

in drug development, this compound does not currently appear to be a relevant area of

investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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